Cas no 1697073-71-4 (1H-Indole-4-methanamine, 1-(cyclopropylmethyl)-)

• Product Name: 1H-Indole-4-methanamine, 1-(cyclopropylmethyl)-
• CAS No: 1697073-71-4
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• MDL: MFCD31716576
• CID: 4784960
• Update Time: 2025-06-08

1H-Indole-4-methanamine, 1-(cyclopropylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4-methanamine, 1-(cyclopropylmethyl)-

• MDL： MFCD31716576
• Inchi： 1S/C13H16N2/c14-8-11-2-1-3-13-12(11)6-7-15(13)9-10-4-5-10/h1-3,6-7,10H,4-5,8-9,14H2
• InChI Key： CIGOHXPEOFLKOF-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)C2=C(C(CN)=CC=C2)C=C1

Additional information on 1H-Indole-4-methanamine, 1-(cyclopropylmethyl)-

Comprehensive Overview of 1H-Indole-4-methanamine, 1-(cyclopropylmethyl)- (CAS No. 1697073-71-4)

The compound 1H-Indole-4-methanamine, 1-(cyclopropylmethyl)- (CAS No. 1697073-71-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an indole core modified with a cyclopropylmethyl group, makes it a promising candidate for various applications, including drug discovery and neurochemical studies. Researchers are particularly interested in its potential interactions with serotonin receptors, a hot topic in modern neuroscience due to the growing focus on mental health therapeutics.

In recent years, the demand for novel indole derivatives has surged, driven by their versatility in medicinal chemistry. The 1H-Indole-4-methanamine scaffold is notable for its ability to modulate neurotransmitter systems, which aligns with current trends in treating neurological disorders such as depression and anxiety. This compound's cyclopropylmethyl substitution further enhances its metabolic stability, a critical factor in drug development pipelines. As the pharmaceutical industry shifts toward precision medicine, molecules like 1697073-71-4 are increasingly studied for their targeted therapeutic effects.

From a synthetic chemistry perspective, 1-(cyclopropylmethyl)-1H-Indole-4-methanamine presents intriguing challenges and opportunities. Its synthesis often involves multi-step protocols, including Pd-catalyzed cross-coupling reactions, a technique widely discussed in academic and industrial forums. The compound's structural complexity also makes it a valuable intermediate for constructing more elaborate heterocyclic compounds, a key area in organic synthesis. Researchers frequently search for optimized synthetic routes to improve yield and scalability, reflecting the compound's industrial relevance.

The physicochemical properties of CAS No. 1697073-71-4 further underscore its utility. With a balanced lipophilicity profile, it demonstrates favorable membrane permeability, a trait highly sought after in central nervous system (CNS) drug design. This characteristic has led to its inclusion in high-throughput screening libraries, where it is evaluated alongside other bioactive small molecules. Additionally, its molecular weight and hydrogen-bonding capacity align with Lipinski's Rule of Five, making it a viable lead compound for further optimization.

Beyond its pharmaceutical potential, 1H-Indole-4-methanamine, 1-(cyclopropylmethyl)- is also explored in chemical biology for probing enzyme mechanisms. Its indole moiety can serve as a fluorescent probe or a ligand for protein binding studies, addressing common queries about molecular interactions in proteomics research. Such applications resonate with the rising interest in multi-omics technologies, where small molecules are used to decode complex biological pathways.

In summary, 1H-Indole-4-methanamine, 1-(cyclopropylmethyl)- (CAS No. 1697073-71-4) represents a multifaceted compound with broad scientific appeal. Its relevance to drug discovery, neurological research, and chemical biology ensures its continued prominence in peer-reviewed literature and patent filings. As interdisciplinary studies expand, this molecule is poised to play a pivotal role in advancing precision therapeutics and biomolecular engineering.